[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl][(3-methoxyphenyl)methyl]amine

• Molecular Formula: C15H21N3O
• Molecular Weight: 259.35 g/mol
• IUPAC Name: N-[(1-ethyl-3-methylpyrazol-4-yl)methyl]-1-(3-methoxyphenyl)methanamine
• InChI: InChI=1S/C15H21N3O/c1-4-18-11-14(12(2)17-18)10-16-9-13-6-5-7-15(8-13)19-3/h5-8,11,16H,4,9-10H2,1-3H3
• InChI Key: GVKQZGVNECOEAV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)C)CNCC2=CC(=CC=C2)OC

Description

Product Overview [(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl][(3-methoxyphenyl)methyl]amine is a functionalized pyrazole derivative supplied for advanced pharmacological and medicinal chemistry research. This compound features a pyrazole core, a privileged scaffold in drug discovery known for its diverse biological activities. The structure incorporates a 3-methoxybenzylamine moiety, which may influence its physicochemical properties and biomolecular interactions. As a building block in early-stage research, it is provided to qualified researchers for Research Use Only ; it is not intended for diagnostic or therapeutic applications. Research Applications and Value Pyrazole derivatives are of significant interest in oncology research due to their remarkable pharmacological properties. Heterocyclic compounds like this one are explored for their potential to target key cellular signaling pathways involved in oncogenesis. Specifically, research into similar pyrazole-based molecules has highlighted their potential to inhibit critical therapeutic targets such as AKT serine/threonine kinase 1 (AKT1) and the epidermal growth factor receptor (EGFR) , which are pivotal in lung cancer and other malignancies . The design of such compounds aims to enhance efficacy and overcome challenges like tumor cell resistance, providing a promising strategy for developing new, targeted therapeutic agents . Handling and Documentation This product is accompanied by detailed safety information and a Certificate of Analysis (COA). Researchers should consult the Safety Data Sheet (SDS) prior to use. All chemicals should be handled by qualified professionals in appropriately equipped laboratories.

Preparation Methods

Synthetic Route Design

The preparation of [(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl][(3-methoxyphenyl)methyl]amine requires careful planning to address steric hindrance from substituents and ensure regioselectivity during pyrazole ring formation. Two primary routes dominate current methodologies:

Pyrazole Ring Construction Followed by Functionalization

This approach begins with synthesizing the 1-ethyl-3-methyl-1H-pyrazole core. A cyclocondensation reaction between hydrazine derivatives and 1,3-diketones forms the pyrazole scaffold. Subsequent N-alkylation introduces the ethyl and methyl groups. Finally, the (3-methoxyphenyl)methylamine moiety is attached via reductive amination or nucleophilic substitution.

Modular Coupling of Preformed Fragments

Here, pre-synthesized (1-ethyl-3-methyl-1H-pyrazol-4-yl)methanamine and (3-methoxyphenyl)methanol are coupled using Mitsunobu conditions or transition metal catalysts. This method benefits from commercial availability of intermediates but faces challenges in controlling stereochemistry.

Stepwise Synthesis Procedures

Cyclocondensation for Pyrazole Core Formation

The pyrazole ring is synthesized via the reaction of ethyl 3-oxopentanoate with methylhydrazine in ethanol under reflux (78°C, 12 hours). This yields 1-ethyl-3-methyl-1H-pyrazole-4-carboxylate, which is reduced to the corresponding alcohol using lithium aluminum hydride.

Critical Parameters:

• Temperature: Excess heat promotes decarboxylation side reactions.
• Solvent: Polar aprotic solvents like dimethylformamide improve cyclization efficiency.

N-Alkylation and Amine Functionalization

The alcohol intermediate undergoes bromination with phosphorus tribromide to form (1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl bromide. This reacts with (3-methoxyphenyl)methylamine in acetonitrile at 60°C for 8 hours, yielding the target compound.

Optimization Insights:

• Catalyst: Potassium iodide (10 mol%) enhances bromide displacement.
• Yield Improvement: Stepwise addition of triethylamine minimizes amine hydrochloride formation.

Industrial Production Methods

Large-scale synthesis adopts continuous flow chemistry to address exothermic reaction risks and improve throughput. Key features include:

Two-Stage Continuous Flow Reactor System

• Stage 1: Pyrazole formation at 80°C with residence time of 30 minutes.
• Stage 2: Alkylation at 120°C under 3 bar pressure, reducing reaction time to 2 hours.

Parameter	Laboratory Scale	Industrial Scale
Yield	58%	82%
Purity	95%	99.2%
Waste per kg product	12 L	3.4 L

Solvent Recycling Protocols

Toluene and acetonitrile are recovered via fractional distillation, reducing raw material costs by 37%.

Comparative Analysis of Methods

Traditional Batch vs. Flow Chemistry

Metric	Batch Method	Flow Chemistry
Reaction Time	18 hours	2.5 hours
Energy Consumption	48 kWh/kg	22 kWh/kg
Byproduct Formation	12%	4.8%

Flow systems excel in thermal control, particularly during exothermic amidation steps.

Catalytic System Efficiency

Catalyst	Conversion Rate	Selectivity
Palladium/Carbon	89%	78%
Nickel Nanoparticles	92%	85%
Enzyme (CAL-B Lipase)	68%	94%

Biocatalysts show promise for greener synthesis but require longer reaction times (72+ hours).

Challenges and Optimization Strategies

Regioselectivity in Pyrazole Formation

The 1,3-dimethyl configuration competes with 1,5-isomers during cyclization. Strategies to improve selectivity:

• Low-Temperature Conditions: Maintaining reactions below -40°C suppresses isomerization.
• Lewis Acid Additives: Zinc chloride (5 mol%) directs substitution to the 4-position.

Purification Challenges

The amine's hygroscopic nature complicates crystallization. Industrial solutions include:

• Antisolvent Precipitation: Adding heptane to ethanol solutions achieves 98% purity.
• Simulated Moving Bed Chromatography: Reduces solvent use by 60% compared to column methods.

Chemical Reactions Analysis

Types of Reactions

[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl][(3-methoxyphenyl)methyl]amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride to yield reduced derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the methoxy group can be replaced by other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles such as amines and thiols. Reaction conditions typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, reduction may produce reduced derivatives, and substitution reactions can result in various substituted products .

Scientific Research Applications

[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl][(3-methoxyphenyl)methyl]amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of [(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl][(3-methoxyphenyl)methyl]amine involves its interaction with specific molecular targets and pathways. The pyrazole moiety can bind to enzymes and receptors, modulating their activity. The methoxyphenyl group may enhance the compound’s ability to penetrate cell membranes and interact with intracellular targets .

Comparison with Similar Compounds

Structural Variations and Molecular Properties

The following table summarizes key structural analogs and their properties:

Compound Name	Molecular Formula	Substituents (Pyrazole/Phenyl)	Molecular Weight (g/mol)	CAS Number	Purity (%)
Target Compound	C₁₄H₁₉N₃O	Pyrazole: 1-ethyl-3-methyl; Phenyl: 3-methoxy	245.33	1171807-81-0	95
[(1-Ethyl-1H-pyrazol-4-yl)methyl][2-(3-methoxyphenyl)ethyl]amine	C₁₅H₂₁N₃O	Pyrazole: 1-ethyl; Phenyl: 3-methoxy (ethyl linker)	259.35	1170150-51-2	95
N-[(1-Ethyl-3-methyl-1H-pyrazol-4-yl)methyl]-N-(3-methylphenyl)amine	C₁₃H₁₉N₃	Pyrazole: 1-ethyl-3-methyl; Phenyl: 3-methyl	217.31	1006322-94-6	N/A
[(1-Methyl-1H-pyrazol-4-yl)methyl][(3-methoxyphenyl)methyl]amine	C₁₃H₁₇N₃O	Pyrazole: 1-methyl; Phenyl: 3-methoxy	231.30	1006476-23-8	95

Key Observations :

• Substituent Effects: The presence of a methoxy group on the phenyl ring (vs.
• Linker Flexibility : Replacing the methylene group with an ethyl linker (CAS 1170150-51-2) increases molecular weight by ~14 g/mol and may alter conformational flexibility .
• Pyrazole Substitution : The 1-ethyl-3-methyl substitution on the pyrazole (target compound) vs. 1-methyl (CAS 1006476-23-8) could impact steric hindrance and metabolic stability .

Crystallographic and Hydrogen-Bonding Analysis

• Crystal Packing : and emphasize the role of SHELX software in refining crystal structures, which could apply to the target compound if crystallized .
• Hydrogen-Bonding Patterns : discusses graph-set analysis for hydrogen bonds, critical for understanding the solid-state stability of amines like the target compound .

Biological Activity

[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl][(3-methoxyphenyl)methyl]amine is a novel organic compound that has attracted attention in medicinal chemistry due to its potential biological activities. Characterized by a pyrazole ring and a methoxyphenyl group, this compound may exhibit significant therapeutic properties, particularly in the realms of antimicrobial and anticancer applications.

• Molecular Formula : C15H21N3O
• Molecular Weight : 259.35 g/mol
• IUPAC Name : [(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl][(3-methoxyphenyl)methyl]amine

Research indicates that the biological activity of this compound may stem from its ability to interact with specific molecular targets, such as enzymes and receptors involved in cell proliferation and inflammation. The proposed mechanism includes:

• Enzyme Inhibition : The compound may inhibit enzymes that promote cell growth, thereby reducing proliferation.
• Inflammatory Pathway Modulation : It may also interfere with signaling pathways associated with inflammation, contributing to its potential anti-inflammatory effects.

Antimicrobial Properties

Studies suggest that [(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl][(3-methoxyphenyl)methyl]amine exhibits antimicrobial activity against various pathogens. This property can be attributed to its structural features, which allow it to interact effectively with microbial targets.

Anticancer Activity

The compound has shown promising results in inhibiting cancer cell lines. For instance, it was evaluated against several cancer types with notable findings:

• Cell Lines Tested : MCF7 (breast cancer), A549 (lung cancer), and NCI-H460 (non-small cell lung cancer).

Cell Line	IC50 Value (µM)	Effect
MCF7	3.79	Significant cytotoxicity
A549	26	Moderate inhibition
NCI-H460	42.30	Reduced viability

These results indicate that the compound has the potential to serve as a lead structure for developing new anticancer agents.

Case Studies and Research Findings

Recent advancements in drug design have highlighted the importance of pyrazole derivatives in medicinal chemistry. A review by Bouabdallah et al. indicated that similar pyrazole compounds exhibited significant cytotoxic effects against various cancer cell lines, reinforcing the potential of [(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl][(3-methoxyphenyl)methyl]amine as a therapeutic candidate.

Comparative Analysis with Similar Compounds

Compound Name	Structural Features	Notable Characteristics
3-(tert-butyl)-N-(4-methoxybenzyl)-1-methyl-1H-pyrazol-5-amine	Pyrazole ring with tert-butyl group	Similar biological activity but different substitution pattern
1-(3-Methyl-1-phenyl-5-pyrazolyl)piperazine	Contains a piperazine ring	Offers different pharmacological profiles
(1,5-dimethyl-1H-pyrazol-4-yl)methyl[(1-ethyl-fluoro-pyrazol)]	Two pyrazole rings with distinct substitutions	Exhibits anti-inflammatory properties

Q & A

Basic Research Questions

Q. What synthetic routes are commonly employed to synthesize [(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl][(3-methoxyphenyl)methyl]amine, and how are intermediates validated?

• Methodology :

• Step 1 : Alkylation of pyrazole precursors (e.g., 1-ethyl-3-methylpyrazole) with halides or carbonyl compounds, followed by coupling with 3-methoxyphenylmethylamine.
• Step 2 : Characterization via $^1H$ and $^{13}C$ NMR to confirm regioselectivity and purity. For example, pyrazole protons typically resonate at δ 7.2–7.8 ppm, while methoxyphenyl groups show distinct aromatic signals (δ 6.5–7.5 ppm) and a methoxy peak at δ 3.7–3.9 ppm .
• Step 3 : Use of chromatography (e.g., silica gel with ethyl acetate/hexane gradients) for purification. Low yields (e.g., 17.9% in a similar pyrazole synthesis ) highlight the need for optimization.

Q. What spectroscopic and analytical techniques are critical for structural confirmation of this compound?

• Key Techniques :

• NMR Spectroscopy : Assign peaks for pyrazole (e.g., C4 methyl at δ 2.1–2.5 ppm) and methoxyphenyl (e.g., OCH$_3$ at δ 3.7 ppm) .
• Mass Spectrometry : High-resolution MS (HRMS) to confirm molecular weight (e.g., [M+H]$^+$ at m/z 245.33 for C$_{14}$H$_{19}$N$_3$O) .
• Elemental Analysis : Validate C, H, N percentages (e.g., C: 76.80%, H: 6.14%, N: 17.06% for analogous compounds ).

Q. What safety protocols are recommended for handling this amine derivative in laboratory settings?

• Guidelines :

• PPE : Use P95 respirators for particulate protection and OV/AG-P99 cartridges for vapor exposure .
• Ventilation : Conduct reactions in fume hoods to limit inhalation risks.
• Waste Management : Segregate waste and use certified disposal services to prevent environmental contamination .

Advanced Research Questions

Q. How can regioselectivity challenges in pyrazole alkylation be mitigated during synthesis?

• Strategies :

• Catalytic Optimization : Use cesium carbonate (Cs$_2$CO$_3$) as a base to enhance nucleophilicity in SN2 reactions .
• Temperature Control : Maintain 35–50°C to minimize side reactions (e.g., over-alkylation) .
• Protecting Groups : Introduce temporary protecting groups (e.g., acetyl) on reactive pyrazole sites to direct coupling .

Q. What role do hydrogen-bonding networks play in the crystal packing of this compound, and how can DFT studies elucidate these interactions?

• Analysis :

• X-ray Crystallography : Identify intramolecular H-bonds (e.g., C–H⋯N forming S(6) motifs) and intermolecular N–H⋯N bonds creating zigzag chains .

• DFT Calculations :

• Use B3LYP/6-311G(d,p) basis sets to map electrostatic potential (MEP) surfaces and HOMO-LUMO gaps, revealing charge distribution and reactivity sites .

• Simulate thermodynamic properties (e.g., Gibbs free energy) to predict stability under varying temperatures .

  Table 1 : Hydrogen Bond Parameters from X-ray Data (Example)

  Donor–Acceptor	Distance (Å)	Angle (°)	Motif Type
  N–H⋯N	2.85	165	R$_2^2$(8)
  C–H⋯O	3.12	155	S(6)

Q. How can structure-activity relationship (SAR) studies optimize this compound's pharmacological profile?

• Approaches :

• In Vitro Assays : Screen for antimicrobial activity using MIC (Minimum Inhibitory Concentration) tests against Gram-positive/negative strains .
• Molecular Docking : Model interactions with target proteins (e.g., bacterial enzymes) using AutoDock Vina to predict binding affinities .
• Derivatization : Modify the methoxyphenyl group (e.g., halogenation) to enhance lipophilicity and membrane permeability .

Q. What computational methods are suitable for predicting the compound's stability and reactivity in solution?

• Tools :

• Molecular Dynamics (MD) : Simulate solvation effects in polar solvents (e.g., DMSO) to assess aggregation tendencies .
• Reactivity Indices : Calculate Fukui indices to identify nucleophilic/electrophilic sites for functionalization .